Cas no 62484-50-8 (3-(quinolin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(quinolin-2-yl)prop-2-ynoic acid
• CAS No: 62484-50-8
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 443222
• PubChem ID: 12311929
• Update Time: 2025-04-19

3-(quinolin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-quinolinyl)-
• 3-quinolin-2-ylprop-2-ynoic acid
• 3-(quinolin-2-yl)prop-2-ynoic acid
• EN300-112822
• quinolylpropiolic acid
• 62484-50-8
• AKOS013858607
• DTXSID20487319
• 3-(quinolin-2-yl)prop-2-ynoicacid

• Inchi： 1S/C12H7NO2/c14-12(15)8-7-10-6-5-9-3-1-2-4-11(9)13-10/h1-6H,(H,14,15)
• InChI Key： QKNGSLNSFRMXAD-UHFFFAOYSA-N
• SMILES： OC(C#CC1=CC=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19